4-{[1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl]methoxy}-3-methylpyridine

• IUPAC Name: (5-chlorothiophen-2-yl)-[4-[(3-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C17H19ClN2O2S/c1-12-10-19-7-4-14(12)22-11-13-5-8-20(9-6-13)17(21)15-2-3-16(18)23-15/h2-4,7,10,13H,5-6,8-9,11H2,1H3
• InChI Key: RDHMLTMVLQIPIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1)OCC2CCN(CC2)C(=O)C3=CC=C(S3)Cl
• Molecular Formula: C17H19ClN2O2S
• Molecular Weight: 350.9 g/mol
• CAS No.: 2640885-20-5

Description

4-{[1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl]methoxy}-3-methylpyridine, also known as 4-CPM, is an organic compound used in the synthesis of many pharmaceuticals, agrochemicals, and other compounds. It has a wide variety of applications in scientific research, including its use as a reagent in organic synthesis, as a catalyst in the synthesis of polymers, and as a fluorescent probe for the detection of various biomolecules.

Mechanism of Action

The mechanism of action of 4-{[1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl]methoxy}-3-methylpyridine is not well understood. However, it is believed that it acts as a Lewis acid, which facilitates the formation of covalent bonds between molecules, and it also acts as a nucleophile, which allows it to react with other molecules. In addition, it is thought to act as a catalyst in the synthesis of polymers, as well as other organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, some studies have suggested that it may have an inhibitory effect on the activity of certain enzymes, such as tyrosine hydroxylase, which is involved in the synthesis of dopamine. In addition, this compound has been shown to have an inhibitory effect on the activity of certain proteins, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-{[1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl]methoxy}-3-methylpyridine in laboratory experiments is its low cost and availability. Additionally, it has a wide range of applications in scientific research, making it an ideal reagent for many experiments. However, there are some limitations to using this compound in laboratory experiments. For example, it is not very soluble in water, making it difficult to use in aqueous solutions. In addition, its reactivity can vary depending on the conditions of the experiment, making it difficult to control the reaction.

Future Directions

The potential future directions for 4-{[1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl]methoxy}-3-methylpyridine research include further studies into its biochemical and physiological effects, as well as its potential applications in the synthesis of various pharmaceuticals and agrochemicals. Additionally, research into its mechanism of action and its potential use as a fluorescent probe for the detection of various biomolecules may reveal new avenues of exploration. Finally, research into its potential use as a catalyst in the synthesis of polymers and other organic compounds may lead to new methods of synthesis.

Synthesis Methods

4-{[1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl]methoxy}-3-methylpyridine is synthesized through a two-step reaction that begins with the reaction of 4-chlorothiophene-2-carbonyl chloride with 4-methoxy-3-methylpyridine in the presence of triethylamine. This reaction forms the intermediate 4-chlorothiophene-2-carbonyl piperidine, which is then reacted with sodium methoxide to form this compound. The reaction is carried out in a non-polar solvent, usually toluene, and the reaction temperature is typically maintained between 0 and 10°C.

Scientific Research Applications

4-{[1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl]methoxy}-3-methylpyridine has a wide range of applications in scientific research. It has been used as a fluorescent probe for the detection of various biomolecules, such as proteins, carbohydrates, and nucleic acids. It has also been used as a reagent in the synthesis of polymers, as a catalyst in the synthesis of polymers, and as a reagent in the synthesis of various pharmaceuticals and agrochemicals. In addition, this compound has been used in the synthesis of various organic compounds, such as polythiophenes and poly(3-alkylthiophenes).